Cas no 383147-32-8 (2-CYCLOHEXYL-6-(1-PYRROLIDINYL)-4(3H)-QUINAZOLINONE)

• Product Name: 2-CYCLOHEXYL-6-(1-PYRROLIDINYL)-4(3H)-QUINAZOLINONE
• CAS No: 383147-32-8
• MF: C₁₈H₂₃N₃O
• MW: 297.39472413063
• MDL: MFCD03011777
• CID: 5233261
• Update Time: 2025-06-16

2-CYCLOHEXYL-6-(1-PYRROLIDINYL)-4(3H)-QUINAZOLINONE Chemical and Physical Properties

Names and Identifiers

• 2-CYCLOHEXYL-6-(1-PYRROLIDINYL)-4(3H)-QUINAZOLINONE
• 2-cyclohexyl-6-(pyrrolidin-1-yl)-3,4-dihydroquinazolin-4-one
• 2-cyclohexyl-6-pyrrolidin-1-yl-3H-quinazolin-4-one
• Oprea1_764304

• MDL： MFCD03011777
• Inchi： 1S/C18H23N3O/c22-18-15-12-14(21-10-4-5-11-21)8-9-16(15)19-17(20-18)13-6-2-1-3-7-13/h8-9,12-13H,1-7,10-11H2,(H,19,20,22)
• InChI Key： PTMMTDJMNYUZRA-UHFFFAOYSA-N
• SMILES： O=C1C2C=C(C=CC=2N=C(C2CCCCC2)N1)N1CCCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 449
• XLogP3: 3.4
• Topological Polar Surface Area: 44.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 2-CYCLOHEXYL-6-(1-PYRROLIDINYL)-4(3H)-QUINAZOLINONE

Introduction to 2-CYCLOHEXYL-6-(1-PYRROLIDINYL)-4(3H)-QUINAZOLINONE (CAS No. 383147-32-8)

2-CYCLOHEXYL-6-(1-PYRROLIDINYL)-4(3H)-QUINAZOLINONE, identified by its Chemical Abstracts Service (CAS) number 383147-32-8, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the quinazolinone class, a structural motif known for its broad spectrum of biological activities. The presence of a cyclohexyl group and a 1-pyrrolidinyl substituent in its molecular framework imparts unique physicochemical properties, making it a promising candidate for further investigation in drug discovery and development.

The quinazolinone scaffold is structurally versatile and has been extensively explored for its pharmacological potential. Quinazolinones exhibit a wide range of biological effects, including antimicrobial, antiviral, anti-inflammatory, and anticancer properties. The introduction of the 1-pyrrolidinyl moiety into the quinazolinone core enhances the compound's solubility and bioavailability, which are critical factors for drug efficacy. Additionally, the cyclohexyl group contributes to steric hindrance, potentially influencing binding interactions with biological targets.

In recent years, there has been a surge in research focused on developing novel quinazolinone derivatives with improved pharmacological profiles. The compound 2-CYCLOHEXYL-6-(1-PYRROLIDINYL)-4(3H)-QUINAZOLINONE represents a significant advancement in this area. Its unique structural features make it an attractive scaffold for designing molecules with enhanced target specificity and reduced toxicity. Preliminary studies have suggested that this compound exhibits promising activity against certain cancer cell lines, making it a valuable asset in oncology research.

The synthesis of 2-CYCLOHEXYL-6-(1-PYRROLIDINYL)-4(3H)-QUINAZOLINONE involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The incorporation of the cyclohexyl group necessitates careful selection of coupling reagents and catalysts to maintain regioselectivity. Similarly, the attachment of the 1-pyrrolidinyl substituent demands optimized conditions to avoid side reactions that could compromise the desired product structure.

One of the most compelling aspects of this compound is its potential application in addressing unmet medical needs. Current research indicates that quinazolinone derivatives can modulate key signaling pathways involved in cancer progression. For instance, studies have shown that certain quinazolinones can inhibit tyrosine kinases, which are overexpressed in many tumor cells. The structural features of 2-CYCLOHEXYL-6-(1-PYRROLIDINYL)-4(3H)-QUINAZOLINONE suggest that it may interact with these kinases in a manner that disrupts their function without affecting normal cellular processes.

Furthermore, the compound's ability to cross the blood-brain barrier has been explored in preclinical models. This property is particularly important for developing treatments for central nervous system (CNS) disorders. Quinazolinones have shown promise in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease by modulating neurotransmitter systems and reducing oxidative stress.

The pharmacokinetic profile of 2-CYCLOHEXYL-6-(1-PYRROLIDINYL)-4(3H)-QUINAZOLINONE is another area of active investigation. Researchers are evaluating its metabolic stability, distribution patterns, and excretion pathways to optimize dosing regimens and minimize potential adverse effects. Advanced computational methods, such as molecular docking and pharmacokinetic modeling, are being employed to predict how the compound will behave within biological systems.

In conclusion, 2-CYCLOHEXYL-6-(1-PYRROLIDINYL)-4(3H)-QUINAZOLINONE (CAS No. 383147-32-8) is a structurally intriguing compound with significant therapeutic potential. Its unique combination of functional groups makes it an excellent candidate for further exploration in drug discovery programs targeting cancer and CNS disorders. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in the development of next-generation pharmaceuticals.